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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Pigment Red 264, a high-
performance diketo-pyrrolo-pyrrole (DPP) pigment, for its use in advanced coating systems.
The information is intended to guide researchers and formulators in leveraging the exceptional
properties of this pigment for demanding applications.

Pigment Red 264 is a bluish-red organic pigment known for its outstanding lightfastness,
weather resistance, and thermal stability, making it a preferred choice for automotive OEM
finishes, industrial coatings, and other applications where long-term durability is critical.[1][2][3]
Its robust chemical structure ensures color integrity even in harsh environments.

Physicochemical and Fastnhess Properties of
Pigment Red 264

The inherent properties of Pigment Red 264 make it a high-performance pigment suitable for a
wide range of demanding applications.[1][4][5]
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Chemical Name

Diketo-pyrrolo-pyrrole

[6]7]

C.l. Name Pigment Red 264 416171
C.l. Number 561300 [41[6]
CAS Number 88949-33-1 [4][6]
Molecular Formula C30H20N202 [41[5][6]
Density 1.38 g/cm3 [41[6]

Oil Absorption

50-60 ml/100g

[4][6]

Heat Resistance 300-320 °C [4]16]
Lightfastness (1-8, 8 is

8 [41[7]
excellent)
Acid Resistance (1-5, 5 is

5 [41[6][7]

excellent)

Alkali Resistance (1-5, 5 is

excellent)

[416]1[7]

Migration Resistance (1-5, 5 is

excellent)

[4]16]

Performance in High-Performance Coatings

Pigment Red 264 is highly recommended for various high-performance coating systems due to

its exceptional durability and color purity.
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. Performance
Coating System o Recommended Use
Characteristics

Excellent weather and
) ) lightfastness, high color
Automotive OEM Coatings Basecoats and topcoats
strength, and good recoat

ability.[2][3][8]

High chemical resistance, ] )
) ) N Machinery, equipment, and
Industrial Coatings thermal stability, and excellent

durability.[3][4][9]

architectural elements

) Good heat stability and Metal furniture, automotive
Powder Coatings ] o )
dispersibility.[3] parts, and appliances

) ) Excellent weather resistance o ]
Coil Coatings ) Building panels and roofing
and color retention.[3][9]

Experimental Protocols
Protocol for Dispersion of Pigment Red 264 in a Solvent-
Borne Acrylic System

This protocol outlines a standard procedure for dispersing Pigment Red 264 to achieve optimal
color development and stability in a high-performance solvent-borne acrylic coating.

Materials and Equipment:

o Pigment Red 264

 Acrylic resin solution (e.g., 50% in xylene/butyl acetate)

» Dispersing agent (e.g., high molecular weight polymeric dispersant)
e Solvent blend (e.g., xylene, butyl acetate, MEK)

o High-speed disperser with a Cowles blade

o Bead mill
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e Hegman gauge

e Viscometer

e Analytical balance
Procedure:

e Preparation of the Mill Base:

o In a suitable container, weigh the acrylic resin solution, the dispersing agent, and the
solvent blend according to the formulation.

o Mix these components at low speed until a homogeneous solution is obtained.

o Gradually add the accurately weighed Pigment Red 264 to the vortex of the stirred
solution.

o Increase the speed of the high-speed disperser to 1000-1500 rpm and disperse for 20-30
minutes to form a pre-mix.

e Milling:

o Transfer the pre-mix to a bead mill charged with appropriate grinding media (e.g., 0.8-1.2
mm glass or ceramic beads).

o Mill the paste at a suitable flow rate and rotor speed. Monitor the temperature to ensure it
does not exceed 50°C.

o Periodically take samples and check the fineness of grind using a Hegman gauge. The
target is typically > 7.

e Let-Down:

o Once the desired fineness of grind is achieved, transfer the mill base to a separate mixing
vessel.
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o Slowly add the remaining acrylic resin solution and other formulation components (e.g.,
crosslinkers, additives) under constant agitation.

o Continue mixing for another 15-20 minutes to ensure complete homogenization.

e Quality Control:
o Measure the viscosity of the final coating and adjust with solvent if necessary.

o Apply the coating to a test panel and evaluate the color, gloss, and other performance
properties after curing.

Click to download full resolution via product page

Caption: Experimental workflow for dispersing Pigment Red 264.

Representative High-Performance Coating
Formulation

This table provides a starting point formulation for a high-performance topcoat using Pigment
Red 264. The exact percentages will vary depending on the specific resin system, desired color
depth, and application requirements.
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Component Function Weight Percentage (%)

Mill Base

Acrylic Resin (50% solids) Binder 30-40

Pigment Red 264 Colorant 5-10

Dispersing Agent Pigment Wetting & 1-2
Stabilization

Solvent Blend Viscosity & Flow Control 10-15

Let-Down

Acrylic Resin (50% solids) Binder 25-35

Melamine-Formaldehyde

Resin Crosslinker 10-15

UV Absorber / HALS Durability Enhancement 1-2

Flow and Leveling Agent Surface Properties 05-1

Catalyst Curing 05-1

Solvent Blend Final Viscosity Adjustment 5-10

Total

100

Structure-Property Relationships

The exceptional performance of Pigment Red 264 is a direct result of its chemical structure.
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Diketo-pyrrolo-pyrrole (DPP) Core

(C30H20N202)
Key Molecular Properties
Y
. . Strong Intermolecular Forces
Rigid, Planar Structure Extended m-Conjugated System (-t Stacking, Hydrogen Bonding)

l

Crystalline Nature

High-Performance Characteristics

Good Chemical Resistance

Excellent Lightfastness High Color Strength

High Thermal Stability Excellent Migration Resistance

Outstanding Weather Resistance

Click to download full resolution via product page
Caption: Relationship between Pigment Red 264's structure and performance.

In conclusion, Pigment Red 264 is a high-performance pigment that offers a superior
combination of coloristic properties and durability. Its excellent fastness to light, heat, and
chemicals makes it an ideal choice for demanding coating applications where long-term
performance is essential. Proper dispersion is key to unlocking the full potential of this pigment
in any coating system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: Pigment Red 264 in
High-Performance Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1384101#using-pigment-red-264-in-high-
performance-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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